1-(1-methoxypropan-2-yl)-1H-1,2,3-triazol-4-amine

• Molecular Formula: C6H12N4O
• Molecular Weight: 156.19 g/mol
• IUPAC Name: 1-(1-methoxypropan-2-yl)triazol-4-amine
• InChI: InChI=1S/C6H12N4O/c1-5(4-11-2)10-3-6(7)8-9-10/h3,5H,4,7H2,1-2H3
• InChI Key: SIUUDRHRWOKEJH-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)N1C=C(N=N1)N

Description

1-(1-Methoxypropan-2-yl)-1H-1,2,3-triazol-4-amine is a chemical compound that belongs to the class of triazoles Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-methoxypropan-2-yl)-1H-1,2,3-triazol-4-amine typically involves the reaction of 1-(1-methoxypropan-2-yl)-1H-1,2,3-triazole with an amine source under suitable conditions. One common method is the use of copper-catalyzed azide-alkyne cycloaddition (CuAAC), also known as the “click” reaction. This reaction is performed under mild conditions and provides high yields of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

1-(1-Methoxypropan-2-yl)-1H-1,2,3-triazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens, acids, or bases can be used depending on the type of substitution reaction.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted triazoles.

Scientific Research Applications

1-(1-Methoxypropan-2-yl)-1H-1,2,3-triazol-4-amine has several scientific research applications:

Medicinal Chemistry: It is used in the development of pharmaceuticals due to its potential biological activity.

Materials Science: The compound is explored for its use in creating advanced materials with specific properties.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of 1-(1-methoxypropan-2-yl)-1H-1,2,3-triazol-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

1-(1-Methoxypropan-2-yloxy)propan-2-yl nonanoate: This compound has a similar structural motif but differs in its functional groups and applications.

N2,N6-bis((S)-1-methoxypropan-2-yl)pyridine-2,6-dicarboxamide: Another compound with a similar backbone but distinct functional groups and properties.

Uniqueness

1-(1-Methoxypropan-2-yl)-1H-1,2,3-triazol-4-amine is unique due to its specific triazole ring structure and the presence of the methoxypropan-2-yl group. This combination imparts distinct chemical and biological properties, making it valuable for various applications.